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Compound of Interest

Compound Name: Heptylamine

Cat. No.: B089852 Get Quote

This technical guide provides an in-depth overview of heptylamine, a primary alkylamine that

serves as a versatile building block in organic synthesis and as a standard in analytical

chemistry. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties, synthesis, and analytical

applications.

Core Chemical Identifiers and Properties
Heptylamine, also known as 1-aminoheptane, is a colorless to slightly yellow liquid.[1] Its

fundamental identifiers and physicochemical properties are summarized below for quick

reference.

Table 1: Chemical Identifiers for Heptylamine
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Identifier Value

CAS Number 111-68-2[2]

Molecular Formula C7H17N[2][3]

Molecular Weight 115.22 g/mol [3]

IUPAC Name Heptan-1-amine[1]

Synonyms 1-Aminoheptane, n-Heptylamine[2][3]

InChI Key WJYIASZWHGOTOU-UHFFFAOYSA-N

SMILES CCCCCCCN

Table 2: Physicochemical Properties of Heptylamine

Property Value

Appearance Clear colorless to slightly yellow liquid[4]

Boiling Point 153-156 °C[4][5]

Melting Point -23 °C[1][5]

Density 0.777 g/mL at 25 °C

Flash Point 44 °C (111.2 °F) - closed cup[5]

Solubility in Water 100 g/L at 20 °C[1][5]

Refractive Index 1.424 (n20/D)

Vapor Pressure 4 hPa at 20 °C[5]

Experimental Protocols
This section details established experimental procedures for the synthesis of heptylamine and

its application as an internal standard in high-performance liquid chromatography (HPLC).
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Synthesis of n-Heptylamine via Reduction of
Heptaldoxime
This protocol describes the synthesis of n-heptylamine from heptaldoxime using a sodium-

alcohol reduction method.[6][7]

Materials:

Heptaldoxime

Absolute Ethanol

Sodium metal

Water

Concentrated Hydrochloric Acid (HCl)

40% Potassium Hydroxide (KOH) solution

Solid Potassium Hydroxide

Procedure:

Reduction: In a large round-bottom flask equipped with a reflux condenser, dissolve 2 moles

of heptaldoxime in 4 liters of absolute ethanol and heat to boiling.

Once boiling, cease external heating. Gradually add 500 g of sodium strips through the

condenser at a rate that maintains the reaction temperature.

After all the sodium has dissolved, cool the flask and dilute the contents with 5 liters of water.

Distillation and Salt Formation: Set up the flask for distillation. Distill the amine and alcohol

into a receiving flask containing a solution of 300 mL of concentrated HCl in 300 mL of water.

Continue distillation until all basic material has passed over.

Isolation of Hydrochloride: Remove the alcohol and water from the acidic distillate by heating

under reduced pressure. The heptylamine hydrochloride will crystallize.
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Liberation of Free Amine: Cool the flask containing the hydrochloride salt and add 1 liter of

40% KOH solution through a reflux condenser.

Transfer the cooled mixture to a separatory funnel.

Drying: Remove the lower aqueous alkaline layer. Add solid KOH sticks to the amine layer.

Periodically remove the newly formed aqueous layer and add fresh KOH until no more water

separates (this may take 24-30 hours).

Final Distillation: Decant the dried amine into a modified Claisen flask and distill. Collect the

n-heptylamine fraction at 152–157 °C. The expected yield is 60–73%.[6][7]

Application of Heptylamine as an Internal Standard in
HPLC
Heptylamine is frequently used as an internal standard (IS) for the quantification of biogenic

amines in various samples by fluorescence-HPLC.[4] The principle involves adding a known

quantity of heptylamine to all samples and standards to correct for variations during sample

preparation and analysis.

Methodology:

Preparation of Standard Solutions: Prepare a stock solution of heptylamine in a suitable

solvent (e.g., HPLC grade water). Create a series of calibration standards containing known

concentrations of the target biogenic amines and a constant, known concentration of the

heptylamine internal standard.

Sample Preparation: Homogenize the sample and extract the biogenic amines using an

appropriate method (e.g., acid extraction).

Addition of Internal Standard: Add a precise volume of the heptylamine stock solution to

each sample extract and calibration standard.

Derivatization: As primary amines like heptylamine often lack a chromophore, derivatization

with a fluorescent tagging agent (e.g., dansyl chloride, o-phthalaldehyde) is necessary for

sensitive detection.
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HPLC Analysis:

Injection: Inject the derivatized sample and standard solutions into the HPLC system.

Separation: Perform chromatographic separation on a reversed-phase column (e.g., C18)

using a suitable mobile phase gradient (e.g., acetonitrile and water).

Detection: Use a fluorescence detector set to the specific excitation and emission

wavelengths of the chosen derivatizing agent.

Quantification: Identify the peaks for the analytes and the heptylamine IS based on their

retention times. Construct a calibration curve by plotting the ratio of the analyte peak area to

the IS peak area against the analyte concentration. Use this curve to determine the

concentration of the analytes in the samples.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for the synthesis of n-heptylamine.
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HPLC Workflow Using Heptylamine as Internal Standard
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Caption: Workflow for HPLC analysis using heptylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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